(2H3)methylhydrazine dihydrochloride
Description
“(2H3)methylhydrazine dihydrochloride” is a chemical compound with the molecular formula CH7ClN2 . It is also known by other names such as “Hydrazine, methyl-, dihydrochloride” and "Hydrazine, methyl-, hydrochloride (1:2)" .
Synthesis Analysis
The synthesis of hydrazine derivatives like “this compound” involves various methods. One such method involves the direct reductive alkylation of hydrazine derivatives with α-picoline-borane . Another method involves the use of methylhydrazine as a reducing agent in combination with a Co catalyst and a polar protic solvent for the chemoselective reduction of nitroarenes to arylamines .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by its molecular formula CH7ClN2 . The average mass of the molecule is 118.994 Da and the monoisotopic mass is 118.006454 Da .
Chemical Reactions Analysis
“this compound” can participate in various chemical reactions. For instance, it can react with benzaldehyde to form derivatives that do not form N-nitrosodimethylamine (NDMA) during ozonation . Methylhydrazine can also act as a reducing agent in combination with a Co catalyst and a polar protic solvent for the chemoselective reduction of nitroarenes to arylamines .
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” are characterized by its molecular formula CH7ClN2 . Further details about its melting point, boiling point, density, and other physical properties can be found in specialized databases .
Safety and Hazards
Future Directions
The future directions for research on “(2H3)methylhydrazine dihydrochloride” and similar compounds could involve developments in various areas. For instance, chlorination of N,N-dimethylhydrazine compounds could be explored to control NDMA formation during ozonation . Additionally, the potential applications of these compounds in the development of new materials like metal-organic frameworks could also be explored .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2H3)methylhydrazine dihydrochloride involves the reaction of (2H3)methylhydrazine with hydrochloric acid.", "Starting Materials": [ "(2H3)methylhydrazine", "Hydrochloric acid" ], "Reaction": [ "Add (2H3)methylhydrazine to a reaction flask", "Slowly add hydrochloric acid to the reaction flask while stirring", "Heat the reaction mixture to 50-60°C for 2-3 hours", "Cool the reaction mixture to room temperature", "Filter the precipitated product", "Wash the product with cold water", "Dry the product under vacuum to obtain (2H3)methylhydrazine dihydrochloride" ] } | |
CAS No. |
2303489-12-3 |
Molecular Formula |
CH8Cl2N2 |
Molecular Weight |
122 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
